Cas no 1805127-85-8 (6-Cyano-4,5-dibromopyrimidine)

6-Cyano-4,5-dibromopyrimidine structure
6-Cyano-4,5-dibromopyrimidine structure
Product Name:6-Cyano-4,5-dibromopyrimidine
CAS No:1805127-85-8
MF:C5HBr2N3
MW:262.889538526535
CID:4826603
Update Time:2023-08-19

6-Cyano-4,5-dibromopyrimidine Chemical and Physical Properties

Names and Identifiers

    • 6-Cyano-4,5-dibromopyrimidine
    • Inchi: 1S/C5HBr2N3/c6-4-3(1-8)9-2-10-5(4)7/h2H
    • InChI Key: OMXZQOOHRJIZGZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(N=CN=C1C#N)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • XLogP3: 2
  • Topological Polar Surface Area: 49.6

6-Cyano-4,5-dibromopyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A039001840-250mg
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
250mg
$816.91 2022-04-01
Alichem
A039001840-500mg
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
500mg
$1,212.63 2022-04-01
Alichem
A039001840-1g
6-Cyano-4,5-dibromopyrimidine
1805127-85-8 98%
1g
$2,206.43 2022-04-01
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